N-(2,6-dichlorophenyl)-2-biphenylcarboxamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-phenylbenzamide
• InChI: InChI=1S/C19H13Cl2NO/c20-16-11-6-12-17(21)18(16)22-19(23)15-10-5-4-9-14(15)13-7-2-1-3-8-13/h1-12H,(H,22,23)
• InChI Key: ORIFLOYQENQDTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)NC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C19H13Cl2NO
• Molecular Weight: 342.2 g/mol

Description

N-(2,6-dichlorophenyl)-2-biphenylcarboxamide, commonly known as DCPA, is a herbicide that has been widely used in agriculture to control weeds. DCPA is a member of the amide family of herbicides, which act by inhibiting the growth of plant roots. The chemical structure of DCPA is shown below.

Mechanism of Action

The mechanism of action of DCPA is not fully understood, but it is believed to act by inhibiting the activity of the enzyme acetolactate synthase (ALS) in plants. ALS is involved in the biosynthesis of the amino acids valine, leucine, and isoleucine. By inhibiting ALS, DCPA prevents the synthesis of these amino acids, which are essential for plant growth.
Biochemical and Physiological Effects:
DCPA has been shown to have a number of biochemical and physiological effects on plants. These include inhibition of root growth, disruption of cell division, and alteration of gene expression. DCPA has also been shown to affect the activity of certain enzymes involved in the metabolism of carbohydrates and lipids.

Advantages and Limitations for Lab Experiments

One advantage of using DCPA in lab experiments is its high potency as a herbicide. This allows for the use of low concentrations of DCPA, which can reduce the potential for non-specific effects. However, DCPA has also been shown to have some toxic effects on certain animal cell lines, which can limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research on DCPA. One area of interest is the development of DCPA-based anti-cancer therapies. Another area of interest is the investigation of the biochemical and physiological effects of DCPA on plants and animals. Finally, there is interest in exploring the potential use of DCPA as a tool for studying the biosynthesis of amino acids in plants.

Scientific Research Applications

DCPA has been extensively studied for its herbicidal properties, but it has also been investigated for its potential applications in scientific research. DCPA has been shown to be a potent inhibitor of the growth of certain cancer cell lines, including breast, prostate, and colon cancer cells. This has led to interest in DCPA as a potential anti-cancer agent.